Cas no 845781-37-5 (5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid)

• Product Name: 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid
• CAS No: 845781-37-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 989490
• PubChem ID: 2758615
• Update Time: 2025-06-09

5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid
• 5-(3,5-DIMETHYLPHENYL)-3-METHYL-5-OXOVALERIC ACID
• MFCD06201664
• DTXSID00374415
• AKOS016022662
• 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoicacid
• 845781-37-5
• 5-(3,5-Dimethyl-phenyl)-3-methyl-5-oxo-pentanoic acid
• DB-306168

• MDL： MFCD06201664
• Inchi： 1S/C14H18O3/c1-9-4-10(2)6-12(5-9)13(15)7-11(3)8-14(16)17/h4-6,11H,7-8H2,1-3H3,(H,16,17)
• InChI Key： ZIAFOVWJWRSOIR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.092
• Boiling Point: 420.2°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.527

Additional information on 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid

Introduction to 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid (CAS No. 845781-37-5)

5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 845781-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid consists of a pentanoic acid backbone substituted with a phenyl group at the fifth carbon position, which is further methylated at both the third and fifth positions. This structural motif imparts distinct electronic and steric properties, making it a versatile scaffold for chemical modifications and functionalization. The presence of the 3-methyl group and the 5-oxo (ketone) functionality enhances its reactivity, enabling it to participate in diverse chemical transformations such as condensation reactions, Michael additions, and enolate formation.

In recent years, there has been growing interest in exploring the pharmacological potential of structurally complex organic compounds like 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid. Researchers have been investigating its possible role as an intermediate in the synthesis of bioactive molecules with therapeutic implications. For instance, derivatives of this compound have been studied for their interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes.

One of the most compelling aspects of 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid is its potential application in drug discovery. The phenyl ring substituents contribute to hydrophobic interactions, while the carboxylic acid and ketone groups provide opportunities for hydrogen bonding and ionic interactions with biological targets. These features make it an attractive candidate for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways.

Recent studies have highlighted the compound's relevance in the context of inflammation and metabolic disorders. The structural analogs of 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid have been shown to exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. Additionally, preliminary data suggest that certain derivatives may influence lipid metabolism by interacting with enzymes like acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS).

The synthesis of 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its importance as a building block for more complex molecules.

The analytical characterization of 845781-37-5 has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for further biochemical studies.

In conclusion, 5-(3,5-dimethylphenyl)-3-methyl-5-oxopentanoic acid represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Ongoing investigations into its derivatives continue to expand our understanding of its pharmacological profile and therapeutic potential. As synthetic chemistry advances, new derivatives with enhanced properties are likely to emerge, further solidifying its role as a valuable asset in drug discovery efforts.